Cas no 121877-91-6 ()

• CAS No: 121877-91-6
• MF: C₄₈H₉₆O₂
• MW: 705.274656295776
• CID: 6773745
• PubChem ID: 13908837
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C48H96O2/c1-3-5-7-9-11-13-15-17-19-21-23-24-25-26-27-28-29-30-32-34-36-38-40-42-44-46-48(49)50-47-45-43-41-39-37-35-33-31-22-20-18-16-14-12-10-8-6-4-2/h3-47H2,1-2H3
• InChI Key： UFBOKQWTKSIZPD-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 704.74103230g/mol
• Monoisotopic Mass: 704.74103230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 50
• Rotatable Bond Count: 46
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters